4,5-Dimethyl-2-nitroanisole
Description
4,5-Dimethyl-2-nitroanisole is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.
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properties
CAS RN |
18087-11-1 |
|---|---|
Molecular Formula |
C9H11NO3 |
Molecular Weight |
181.19 g/mol |
IUPAC Name |
1-methoxy-4,5-dimethyl-2-nitrobenzene |
InChI |
InChI=1S/C9H11NO3/c1-6-4-8(10(11)12)9(13-3)5-7(6)2/h4-5H,1-3H3 |
InChI Key |
LPPBGAJFLLJXIR-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1C)OC)[N+](=O)[O-] |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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